Cas no 1956355-54-6 (cis-Ethyl 3-methylpiperidine-4-carboxylate hcl)

• Product Name: cis-Ethyl 3-methylpiperidine-4-carboxylate hcl
• CAS No: 1956355-54-6
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD20261475
• CID: 4789282
• Update Time: 2025-06-12

cis-Ethyl 3-methylpiperidine-4-carboxylate hcl Chemical and Physical Properties

Names and Identifiers

• CIS-ETHYL 3-METHYLPIPERIDINE-4-CARBOXYLATE HCL
• 3-Methyl-piperidine-4-carboxylic acid ethyl ester hydrochloride
• cis-Ethyl 3-methylpiperidine-4-carboxylate hcl

• MDL： MFCD20261475
• Inchi： 1S/C9H17NO2.ClH/c1-3-12-9(11)8-4-5-10-6-7(8)2;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8+;/m0./s1
• InChI Key： DWVGFZFOOYRFLV-KZYPOYLOSA-N
• SMILES： Cl.O(CC)C([C@@H]1CCNC[C@@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Topological Polar Surface Area: 38.3

Additional information on cis-Ethyl 3-methylpiperidine-4-carboxylate hcl

Comprehensive Overview of cis-Ethyl 3-methylpiperidine-4-carboxylate HCl (CAS No. 1956355-54-6)

In the realm of pharmaceutical intermediates and fine chemicals, cis-Ethyl 3-methylpiperidine-4-carboxylate HCl (CAS No. 1956355-54-6) has garnered significant attention due to its versatile applications in drug discovery and organic synthesis. This compound, characterized by its piperidine backbone and ester functionality, serves as a critical building block for developing bioactive molecules. Researchers and manufacturers alike are increasingly exploring its potential, especially in the context of central nervous system (CNS) drug development and chiral synthesis, which align with current trends in precision medicine.

The structural uniqueness of cis-Ethyl 3-methylpiperidine-4-carboxylate HCl lies in its stereospecific configuration, which is pivotal for achieving enantioselective reactions—a hot topic in modern organic chemistry. With the growing demand for high-purity intermediates and custom synthesis solutions, this compound addresses key challenges in scalable production while maintaining stringent quality standards. Its HCl salt form further enhances solubility, making it a preferred choice for formulation studies, a frequently searched topic among chemists optimizing drug delivery systems.

From an industrial perspective, the synthesis of cis-Ethyl 3-methylpiperidine-4-carboxylate HCl often involves catalytic hydrogenation or asymmetric reduction techniques, methods widely discussed in academic and patent literature. These processes resonate with the broader interest in green chemistry and sustainable manufacturing, as companies seek to minimize environmental impact. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a critical factor given its role in high-value API production—a recurring keyword in pharmaceutical forums.

Market trends indicate rising inquiries about CAS 1956355-54-6 suppliers and bulk pricing, reflecting its commercial relevance. Additionally, the compound’s potential in neurological disorder research (e.g., Parkinson’s or Alzheimer’s disease) aligns with frequent searches for novel therapeutic targets. Its compatibility with cross-coupling reactions also makes it a subject of interest in medicinal chemistry optimization studies, further driving its demand.

In summary, cis-Ethyl 3-methylpiperidine-4-carboxylate HCl exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with industry-driven needs for scalable synthesis and regulatory compliance, position it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule remains a focal point for advancements in both academia and industrial R&D.